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Compound of Interest

Compound Name: Ferrous nitrate hexahydrate

Cat. No.: B082617

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure, properties,
and analysis of ferrous nitrate hexahydrate (Fe(NOs)2:6H20). It is intended for professionals
in research and development who require detailed information on this compound's
physicochemical characteristics.

Crystal Structure and Properties

Ferrous nitrate hexahydrate is a green crystalline solid that is highly soluble in water.[1] It is
the most common hydrated form of iron(ll) nitrate and is notable for its instability in air, which
can lead to oxidation to the ferric (Fe3*) state.[1]

Coordination and Molecular Structure

The core of the ferrous nitrate hexahydrate crystal structure is the hexaaquairon(ll) complex
cation, [Fe(H20)e]2*.[2] In this complex, the central iron(ll) ion is coordinated to six water
molecules in an octahedral geometry.[2] The nitrate ions (NOs~) are not directly bonded to the
iron center but exist as counter-ions within the crystal lattice, stabilized by an extensive network
of hydrogen bonds.[2] The coordinated water molecules act as hydrogen bond donors,
interacting with the oxygen atoms of the nitrate anions to create a stable, ordered lattice.[2]

A crucial point of note is that while the nature of the [Fe(H20)s]2* aquo complex is well-
established, a complete, definitive crystal structure for Fe(NOs)2:6H20 determined by X-ray
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crystallography has not been reported in the reviewed literature.[1] Some sources suggest an
orthorhombic crystal system, but detailed crystallographic data like unit cell parameters and
atomic positions are not available.[1] The Fe-O bond distance in the [Fe(H20)6]2* complex is
approximately 2.13 A, which is longer than the 1.99 A distance found in the corresponding
ferric [Fe(H20)s]** complex.[1]

Physicochemical Properties

A summary of the key quantitative data for ferrous nitrate hexahydrate is presented in the

table below.
Property Value
Chemical Formula Fe(NOs)2:6H20
Molar Mass 287.94 g/mol
Appearance Green crystals
Melting Point 60 °C
Decomposition Point 61 °C (decomposes to iron(lll) oxide)[1]
Solubility in Water 87.525 g/100 mL][1]
Crystal System Orthorhombic (suggested, not confirmed)[1]
Coordination Geometry Octahedral ([Fe(H20)e]2")[2]
Fe-O Bond Length ~2.13 A ([Fe(H20)6]2*)[1]

Experimental Protocols
Synthesis of Ferrous Nitrate Hexahydrate

Method 1: Reaction of Iron with Nitric Acid
This method involves the direct reaction of iron metal with cold, dilute nitric acid.[1]
e Protocol:

o Place iron filings or powder in a reaction vessel.
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o Slowly add cold (< 25°C), dilute nitric acid to the iron under constant stirring in an inert
atmosphere (e.g., nitrogen or argon) to minimize oxidation.[2] The reaction is: 3 Fe + 8
HNOs + 12 H20 - 3 Fe(NOs3)2(H20)s + 2 NO.[1]

o Control the temperature of the reaction mixture, as higher temperatures can promote the
formation of ferric nitrate.

o Once the reaction is complete, filter the resulting solution to remove any unreacted iron.

o Gently heat the solution to concentrate it, then allow it to cool slowly to form green crystals
of ferrous nitrate hexahydrate.

o Isolate the crystals by filtration.
Method 2: Metathesis Reaction

This route involves a double displacement reaction between iron(ll) sulfate and lead(ll) nitrate.

[1][2]

e Protocol:

[e]

Prepare a solution of iron(ll) sulfate in dilute ethanol.

o Prepare a separate solution of lead(ll) nitrate.

o Slowly add the lead(ll) nitrate solution to the iron(ll) sulfate solution with stirring.
o A precipitate of lead(ll) sulfate (PbSOa4) will form.

o Remove the precipitate by filtration.

o The filtrate contains aqueous ferrous nitrate.

o Crystallize the ferrous nitrate hexahydrate from the solution by evaporation of the
solvent.[1]

A flowchart of the metathesis synthesis protocol.
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Crystal Structure Analysis: X-ray Diffraction (XRD)

X-ray Diffraction is the primary technique for determining the crystal structure of a material.
e Protocol:

o Afinely ground powder of the crystalline sample is prepared and mounted on a sample
holder.

o The sample is irradiated with a monochromatic X-ray beam of a specific wavelength. For
iron-containing samples, a cobalt (Co) radiation source is often preferred over a copper
(Cu) source to minimize fluorescence, which can obscure the diffraction pattern.

o The intensity of the diffracted X-rays is measured as a function of the diffraction angle
(26).

o The resulting diffraction pattern, a plot of intensity versus 286, is unique to the crystal
structure.

o The positions and intensities of the diffraction peaks are used to determine the unit cell
dimensions, and in a full structure solution, the space group and atomic positions within
the unit cell.

Spectroscopic Analysis: Fourier-Transform Infrared
(FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

e Protocol:

o A small amount of the sample is typically mixed with potassium bromide (KBr) and
pressed into a thin pellet, or analyzed as a thin film on a suitable substrate.

o The sample is placed in the path of an infrared beam.

o The instrument measures the frequencies at which the sample absorbs radiation.
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o The resulting spectrum shows absorption bands corresponding to the vibrational
frequencies of the bonds within the molecule. For ferrous nitrate hexahydrate,
characteristic peaks for the nitrate ion (N-O stretching and bending) and coordinated water
(O-H stretching and bending) would be expected.

Thermal Analysis

Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) are used to study the thermal stability and decomposition of the compound.

e Protocol (TGA):

[¢]

A small, precisely weighed sample is placed in a crucible within the TGA instrument.
o The sample is heated at a controlled rate in a specific atmosphere (e.g., air, nitrogen).

o The instrument continuously measures the mass of the sample as a function of
temperature.

o Mass loss events correspond to processes such as dehydration or decomposition. For
Fe(NOs)2:6H20, an initial mass loss corresponding to the six water molecules would be
observed, followed by decomposition of the anhydrous salt at a higher temperature.[1]

Structural and Analytical Relationships

The analysis of ferrous nitrate hexahydrate follows a logical progression from synthesis to
detailed characterization, confirming both its composition and structure.

Workflow from synthesis to structural and chemical analysis.

The octahedral coordination of the Fe(ll) ion by water molecules is a central feature of the
compound's structure, which is then stabilized in the solid state by nitrate ions through
hydrogen bonding.

Diagram of the [Fe(H20)e]>* complex and nitrate ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Iron(ll) nitrate - Wikipedia [en.wikipedia.org]
e 2. Ferrous nitrate hexahydrate | 13476-08-9 | Benchchem [benchchem.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Ferrous Nitrate
Hexahydrate: Crystal Structure and Analysis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b082617#ferrous-nitrate-hexahydrate-crystal-
structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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